DAR-1T; min. 95%

• IUPAC Name: 5-[3,6-bis(diethylamino)xanthen-9-ylidene]benzotriazole-4-carboxylic acid
• InChI: InChI=1S/C28H29N5O3/c1-5-32(6-2)17-9-11-19-23(15-17)36-24-16-18(33(7-3)8-4)10-12-20(24)25(19)21-13-14-22-27(30-31-29-22)26(21)28(34)35/h9-16H,5-8H2,1-4H3,(H,34,35)
• InChI Key: AGMITIODZMEPGK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC4=NN=NC4=C3C(=O)O)C5=C(O2)C=C(C=C5)N(CC)CC
• Molecular Formula: C28H29N5O3
• DSSTOX Substance ID: DTXSID701132770
• Molecular Weight: 483.6 g/mol
• CAS RN: 261351-46-6

Description

. It is used as a detection agent in bioanalysis and as a reference compound. It appears as a dark violet to black powder.

Molecular Structure Analysis

The molecular formula of DAR-1T is C28H29N5O3. The molecular weight is 483.57. The structure includes two quaternary ammonium cations.

Physical And Chemical Properties Analysis

DAR-1T is a dark violet to black powder. It is soluble in DMSO. It is stable for at least 2 years after receipt when stored at -20°C.

Scientific Research Applications

• Digital Agricultural Revolution (DAR):

  • This research discusses the Digital Agricultural Revolution, focusing on how digital technologies in agriculture can improve traditional practices, adapt to climate change, reduce greenhouse gas emissions, and promote sustainable food security. It provides insights into key research streams like Climate-Smart Agriculture, Site-Specific Management, Remote Sensing, Internet of Things, and Artificial Intelligence in agriculture (Bertoglio et al., 2021).

• Slow Light Technology Applications:

  • A study on the progress made by DARPA scientists in developing robust, integrated devices capable of slowing, storing, and processing light pulses. This research impacts high-speed optical processing, telecommunications networks, and quantum information science (Parra & Lowell, 2007).

• DARPA Robotics Challenge (DRC):

  • The paper highlights the DARPA Robotics Challenge aimed at accelerating the development of robots to assist in various disasters like nuclear emergencies, fires, floods, and earthquakes. This is a significant step in the field of robotics and disaster management (Guizzo, 2014).

• DARPA's Impact on Science and Technology:

  • An analysis of DARPA's unique approach to managing high-risk research projects, including its influence on significant technological advancements such as the Internet, night-vision goggles, and stealth aircraft (Malakoff, 1999).

• Biomedical Projects at DARPA:

  • Discussion on DARPA's role in funding cutting-edge biomedical research, including the development of advanced prosthetic arms and projects aimed at treating battlefield injuries and enhancing the physiological capacities of soldiers (Ling & Borrell, 2014).

• DARPA's Role in Neuroscience and Neurotechnology:

  • Exploration of DARPA's initiatives in neuroscience and neurotechnology, focusing on the development of technologies to improve safety, health, and well-being of military personnel, with potential civilian applications (Mertz, 2012).

• FDA's Division of Applied Regulatory Science (DARS):

  • A study on how the FDA’s Division of Applied Regulatory Science moves new science into drug review processes and addresses regulatory and public health questions, highlighting its impact on pharmaceutical industry and regulatory challenges (Chiu et al., 2023).